Journal Name:International Journal of Damage Mechanics
Journal ISSN:1056-7895
IF:3.988
Journal Website:http://ijd.sagepub.com/
Year of Origin:0
Publisher:SAGE Publications Ltd
Number of Articles Per Year:69
Publishing Cycle:Quarterly
OA or Not:Not
International Journal of Damage Mechanics ( IF 3.988 ) Pub Date: 2022-12-07 , DOI:
10.1016/j.colcom.2022.100681
Abstract not available
International Journal of Damage Mechanics ( IF 3.988 ) Pub Date: 2022-11-07 , DOI:
10.1016/j.colcom.2022.100679
Bacterial infection in open implant surgery usually causes surgery failure and afflicts patient. Herein, a near-infrared light-responsive MnOx/Ag3PO4 heterojunction is designed for rapidly eradicating sternal fracture implant infection. Specifically, MnOx and Ag3PO4 coatings on Ti substrate are prepared by one-step low-temperature hydrothermal method and ion exchange and electrostatic adsorption methods, respectively. Notably, the internal electric field in the MnOx/Ag3PO4 heterointerface facilitates the migration of photogenerated electrons. Correspondingly, this heterojunction can produce abundant reactive oxygen species and local heat (∼53 °C) against Staphylococcus aureus (antibacterial rate is 99.5%) and Escherichia coli (antibacterial rate is 98.8%) for 15 min 808 nm NIR light irradiation. The in vivo experiment also confirmed the hybrid coating on sternal fracture implant exhibits good biosafety and effectively eradicates bacterial infection. This strategy may provide new insight into light-responsive antibacterial implant in open surgery.
International Journal of Damage Mechanics ( IF 3.988 ) Pub Date: 2022-11-02 , DOI:
10.1016/j.colcom.2022.100678
Industrial and agricultural wastewater containing 4-nitrophenol (4-NP) has serious toxic effects on human beings and environments. We reported a novel visible-light-driven nanocomposite with carbon dots (CDs) doped on the surface of Bi2O3/Bi2S3 (abbreviated as BB), that is BB/CDs, acted as an efficient photocatalyst for 4-NP reduction. The structure, morphology and optical properties of the BB/CDs composite were characterized and investigated in detail. The reduction from 4-NP to 4-aminophenol (4-AP) could be completed within only 2 min over the optimized composite in the presence of NaBH4, while for saturated 4-NP solution, the completed reduction is within 1 h. This simple catalytic system might provide a new method for both industrial application and environmental remediation.
International Journal of Damage Mechanics ( IF 3.988 ) Pub Date: 2022-10-03 , DOI:
10.1016/j.colcom.2022.100670
Understanding the sedimentation behavior of carbonyl iron powder (CIP) in ethanol or water is important for fabricating a highly stable magnetorheological polishing suspension. Thermal annealing in ambient air is typically adopted to enhance the sedimentation stability of nano/micro metal powder-based suspension. However, the change in sedimentation behavior due to the oxide layer on CIP formed by annealing has not been sufficiently studied; thus, the sedimentation behavior of thermally annealed CIP in ethanol is systematically studied here. The iron oxide layer formed by annealing accelerates the sedimentation of CIP in ethanol. Contact angle analysis indicates that thermal annealing modified the surface characteristics of CIP as hydrophobic states due to dehydration and oxide-layer formation on the surface. The decreased solvent wettability due to the hydrophobicity resulted in the agglomeration of CIPs, thereby accelerating the sedimentation.
International Journal of Damage Mechanics ( IF 3.988 ) Pub Date: 2023-07-05 , DOI:
10.1016/j.colcom.2023.100728
Surface-enhanced Raman scattering (SERS) technology with the advantages of ultra-high sensitivity, non-destructive analysis, and quick measurement for molecular detection applications is receiving increasing attention. However, traditional rigid SERS substrates face challenges in in-suit conformal detection and weak structure coupling effect for real-life applications. Here we report a flexible polydimethylsiloxane (PDMS) substrate loaded with plasmonic nanoparticle-on-a-mirror (NPOM) metasurface for SERS detection that featured outstanding sensitivity, uniformity, repeatability, and excellent mechanical flexibility. The upper multilayered NPOM metasurface can be fabricated in a single-step process by ion beam sputtering of various targets. This NPOM configuration consists of dense silver nanoparticles over a silver mirror, separated by a SiO2 spacer layer, which can realize near-total power absorption and exhibits superior SERS ability. The bottom PDMS layer for support can provide excellent mechanical properties. In the test, the as-prepared NPOM/PDMS substrates show high SERS performance in detecting crystal violet and chlorpyrifos molecules. This flexible metasurface SERS substrate promises to provide an in-suit and efficient approach for trace substance detection.
International Journal of Damage Mechanics ( IF 3.988 ) Pub Date: 2023-04-14 , DOI:
10.1016/j.colcom.2023.100709
Manufacturing lipid nanoparticles through microfluidic mixing can be approached from a Quality by Design perspective. Research involving critical process parameters seems to focus on the total flow and flow rate ratio, thus other process variables, such as dialysis, are underestimated. This study used a Design of Experiments to identify the influence of critical process parameters on particle size, polydispersity index, and zeta potential. A response surface Design of Experiments modeled the influence of: total flow (400 to 4000 μL min-1); flow rate ratio (3 to 9) and dialysis (yes/no). Results suggest that dialysis is a crucial parameter that strongly influences particle size and zeta potential and moderately affects polydispersity index. The flow rate ratio's relevance decreases when dialysis is performed. As the purification method can change the influence of other process parameters, it should be an integrated part of the microfluidic manufacturing of lipid nanoparticles instead of an extra step.
Numerical study on effects of large curved superhydrophobic surfaces on droplet post-impact dynamics
International Journal of Damage Mechanics ( IF 3.988 ) Pub Date: 2022-11-02 , DOI:
10.1016/j.colcom.2022.100676
Droplet impact on curved solid surfaces is a widely observed phenomenon. Curved surfaces with large object-to-droplet ratios, termed size factor, are expected to impose influence on the droplet post-impact dynamics. In this work, droplet impact on curved surfaces with a range of size factors is simulated. The simulation results show that both the size factor and initial impact velocity can significantly affect the post-impact dynamics of the droplet. Three post-impact dynamics states, stick state, bounce state, and shatter state are identified and found to highly depend on the size factor and impact velocity. Besides, the spreading dynamics, contact time for bouncing droplets, and the detachment velocity also depend on the size factor and initial impact velocity to some degree. Splashing of droplet at higher impact velocity is also discussed. The current study could inspire the design of functional surfaces with water-resistant and anti-icing properties in relevant applications.
International Journal of Damage Mechanics ( IF 3.988 ) Pub Date: 2023-07-25 , DOI:
10.1016/j.colcom.2023.100734
Stem cell therapy holds immense potential for regenerative medicine, but its applications are limited due to the loss of pluripotency during in vitro expansion. One promising approach to regulate stem cells is through nanotopographies, such as nanofibers. This study reveals that the arrangement of electrospun fibers aligns with the distribution and strength of the electric field through both experimentation and simulation. An electrospinning collector is thus designed to produce nanofibrous membranes with defined alignment and pore size. The cell study shows that randomly oriented nanofibers with small pores promote self-renewal and adipogenic and osteogenic differentiation of human mesenchymal stem cells. Conversely, aligned mesh membrane, particularly those with medium pores, decreases cell proliferation, stemness, and differentiation potential by elongating the cells. Furthermore, our study suggests that stem cell behavior is sensitive to the nanofiber structure, which offers a potential direction in promoting stem cell expansion efficacy.
International Journal of Damage Mechanics ( IF 3.988 ) Pub Date: 2023-06-30 , DOI:
10.1016/j.colcom.2023.100727
Electrocatalysts comprising MoO3 coated by Co2P2O7 nanocrystals were grown on a nickel foam (NF) substrate. The applicability of the nanocomposite material (Co2P2O7@MoO3/NF) as an electrode for the oxygen evolution reaction (OER) and overall water splitting was verified. The as-synthesized product showed the overpotentials of 227 and 377 mV to drive the OER at current densities of 50 and 100 mA cm−2, respectively. Furthermore, the voltage of Co2P2O7@MoO3/NF as a bifunctional overall water splitting catalyst was 1.55 V at 10 mA cm−2. Co2P2O7@MoO3/NF@NF (+)//Co2P2O7@MoO3/NF (−) can maintain >80% of its initial current density after 30 h at 15 mA cm−2. The Co2P2O7@MoO3/NF electrode also showed a low hydrogen evolution reaction overpotential of 58.7 mV at 10 mA cm−2. The excellent oxygen evolution and electrochemical water decomposition stability of the catalyst have broad application prospects.
International Journal of Damage Mechanics ( IF 3.988 ) Pub Date: 2023-05-30 , DOI:
10.1016/j.colcom.2023.100720
Wetting is a common natural phenomenon with many useful applications. However, some fundamental aspects of wetting theory, such as determining the contact angle, remain unresolved. Two mainstream options are debated: whether the contact angle depends on the contact area or the contact line. To understand this, the present work used many-body dissipative particle dynamics to simulate wetting on chemically heterogeneous substrates. The simulations show that there is a ratio that separates contact angles into two regimes: a stable regime where the contact angles follow the contact-area-based Cassie-Baxter equation, and a fluctuating regime where contact angles are mainly determined by the contact line. The ring/droplet ratio, initial impact velocity, and wettability pair all play a role in the formation of the contact angle. This brief communication provides clear and sound observations to shed light on the determinations of the contact angle.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术3区 | MATERIALS SCIENCE, MULTIDISCIPLINARY 材料科学:综合4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
27.40 | 32 | Science Citation Index Expanded | Not |
Submission Guidelines
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